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Compound of Interest

Compound Name: 2-Phenylethanethiol

Cat. No.: B1584568

Technical Support Center: 2-Phenylethanethiol

This guide provides essential safety information, handling protocols, and storage procedures
for 2-phenylethanethiol, addressing potential issues researchers, scientists, and drug
development professionals may encounter.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-phenylethanethiol?

A: 2-Phenylethanethiol is classified as a combustible liquid[1][2]. It is harmful if swallowed and
causes serious eye irritation[1][3]. Inhalation of concentrated vapors may cause respiratory
tract irritation, and skin contact should be avoided[1]. It is also characterized by a strong,
unpleasant stench[4].

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A: To ensure safety, always wear appropriate PPE, including chemical-resistant gloves (such
as nitrile or neoprene), safety goggles or a face shield, and a lab coat or chemical apron[1]. If
there is a risk of inhalation, a NIOSH/MSHA approved respirator should be used[5].

Q3: What should | do in case of accidental exposure?

A:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention if irritation persists[3][4].

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, seek medical advice[4].

« Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse the mouth with

water[3].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention[3][4].

Q4: How can | safely manage the strong odor of 2-phenylethanethiol?

A: Always handle 2-phenylethanethiol in a well-ventilated area, preferably within a chemical
fume hood, to minimize vapor exposure and control the odor[1][5].

Q5: What are the signs of overexposure to 2-phenylethanethiol?

A: Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and
vomiting[4].

Troubleshooting Guide
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Issue Possible Cause Recommended Action

Handle the chemical
exclusively in a fume hood.
) Ensure containers are tightly
) Improper handling or storage, ]
Foul odor in the lab " sealed when not in use. Clean

spiils. _ .
up any spills immediately
following appropriate

procedures.

Immediately follow the first-aid

. _ measures outlined in FAQ #3.
) S Accidental contact with the
Skin or eye irritation ) Always wear the
chemical.
recommended PPE to prevent

exposure[1][4].

Store in a cool, dry, well-
ventilated area away from
Chemical degradation Improper storage conditions. direct sunlight, heat sources,

and incompatible materials[1]

[5].

Quantitative Data Summary

Property Value

Molecular Formula C8H10S

Molar Mass 138.23 g/mol

Boiling Point 217-218 °C[6][7]

Melting Point -30°C (estimate)[6][7]
Density 1.032 g/mL at 25 °C[6][7]
Flash Point 90.6 °C (195 °F)[1][6]
Vapor Pressure <1 mm Hg @ 20 °C[5]
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Experimental Protocols: Safe Handling and Storage
Procedures

1. Personal Protective Equipment (PPE) and Preparation:

» Before handling, ensure you are wearing chemical-resistant gloves, safety goggles, and a
lab coat.

o Confirm that a safety shower and eyewash station are readily accessible[5].

» Prepare your workspace by ensuring the chemical fume hood is operational and the work
area is clean and uncluttered.

2. Handling 2-Phenylethanethiol:

e Conduct all work involving 2-phenylethanethiol in a certified chemical fume hood to
minimize inhalation of its potent odor and vapors[1].

e Avoid contact with skin, eyes, and clothing[1].
e Do not eat, drink, or smoke in the handling area[1][3].

» For transfers of larger quantities, ensure equipment is properly grounded and bonded to
prevent static discharge[1].

3. Storage of 2-Phenylethanethiol:
» Store in a tightly closed, original container in a cool, dry, and well-ventilated area[1][5].
o Keep away from heat, sparks, open flames, and other sources of ignition[4][5].

» Store separately from incompatible materials such as strong oxidizing agents and strong
bases[1][4][6].

o Keep away from food and drink[1].

4. Spill and Waste Disposal:
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 In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite)
and place it in a suitable container for disposal.

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations[2][4].

Visualizations
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Safe Handling and Storage Workflow for 2-Phenylethanethiol
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Caption: Workflow for the safe handling and storage of 2-phenylethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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